N-{6-Nitro-1,3-benzothiazol-2-yl}-4-({3-nitro-1H-pyrazol-1-yl}methyl)benzamide
N-{6-Nitro-1,3-benzothiazol-2-yl}-4-({3-nitro-1H-pyrazol-1-yl}methyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
489409-00-9
VCID:
VC0441544
InChI:
InChI=1S/C18H12N6O5S/c25-17(20-18-19-14-6-5-13(23(26)27)9-15(14)30-18)12-3-1-11(2-4-12)10-22-8-7-16(21-22)24(28)29/h1-9H,10H2,(H,19,20,25)
SMILES:
C1=CC(=CC=C1CN2C=CC(=N2)[N+](=O)[O-])C(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
Molecular Formula:
C18H12N6O5S
Molecular Weight:
424.4g/mol
N-{6-Nitro-1,3-benzothiazol-2-yl}-4-({3-nitro-1H-pyrazol-1-yl}methyl)benzamide
CAS No.: 489409-00-9
Main Products
VCID: VC0441544
Molecular Formula: C18H12N6O5S
Molecular Weight: 424.4g/mol
CAS No. | 489409-00-9 |
---|---|
Product Name | N-{6-Nitro-1,3-benzothiazol-2-yl}-4-({3-nitro-1H-pyrazol-1-yl}methyl)benzamide |
Molecular Formula | C18H12N6O5S |
Molecular Weight | 424.4g/mol |
IUPAC Name | N-(6-nitro-1,3-benzothiazol-2-yl)-4-[(3-nitropyrazol-1-yl)methyl]benzamide |
Standard InChI | InChI=1S/C18H12N6O5S/c25-17(20-18-19-14-6-5-13(23(26)27)9-15(14)30-18)12-3-1-11(2-4-12)10-22-8-7-16(21-22)24(28)29/h1-9H,10H2,(H,19,20,25) |
Standard InChIKey | HCHWILCJGURFCY-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1CN2C=CC(=N2)[N+](=O)[O-])C(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-] |
Canonical SMILES | C1=CC(=CC=C1CN2C=CC(=N2)[N+](=O)[O-])C(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-] |
PubChem Compound | 1743921 |
Last Modified | Nov 11 2021 |
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